Cas no 265652-37-7 (Ethyl 4-bromo-3-methylthiophene-2-carboxylate)

Ethyl 4-bromo-3-methylthiophene-2-carboxylate structure
265652-37-7 structure
Product Name:Ethyl 4-bromo-3-methylthiophene-2-carboxylate
CAS No:265652-37-7
MF:C8H9BrO2S
MW:249.124860525131
CID:2154048
Update Time:2023-08-05

Ethyl 4-bromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-bromo-3-methyl-2-thiophenecarboxylate
    • ethyl 4-bromo-3-methylthiophene-2-carboxylate
    • BYPDJDUQFBZTNI-UHFFFAOYSA-N
    • 2-Thiophenecarboxylic acid, 4-bromo-3-methyl-, ethyl ester
    • Ethyl 4-bromo-3-methylthiophene-2-carboxylate
    • Inchi: 1S/C8H9BrO2S/c1-3-11-8(10)7-5(2)6(9)4-12-7/h4H,3H2,1-2H3
    • InChI Key: BYPDJDUQFBZTNI-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(C(=O)OCC)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Topological Polar Surface Area: 54.5

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